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Compound of Interest

Compound Name: N-Octadecyl-D37 alcohol

Cat. No.: B1436238

This technical guide provides a comprehensive overview of the physical characteristics of 1-
octadecanol-d37, tailored for researchers, scientists, and professionals in drug development.
The guide details the compound's physical properties, outlines experimental protocols for their
determination, and includes a workflow diagram for physical characterization.

Introduction

1-Octadecanol-d37 is a deuterated form of 1-octadecanol, also known as stearyl alcohol. In this
isotopically labeled version, the hydrogen atoms have been replaced with deuterium. This
substitution is of significant interest in various research applications, including metabolic
studies, pharmacokinetic analyses, and as an internal standard in mass spectrometry-based
assays, due to the distinct mass difference imparted by the deuterium atoms. Understanding
the physical properties of this compound is crucial for its proper handling, formulation, and
application in experimental settings.

Physical and Chemical Properties

The physical properties of 1-octadecanol-d37 are expected to be very similar to its non-
deuterated counterpart, 1-octadecanol. The primary difference lies in its molecular weight due
to the presence of deuterium. The data presented below includes information for both the
deuterated compound and its non-deuterated analog for a comprehensive comparison.
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Property

1-Octadecanol-d37

1-Octadecanol (Stearyl
Alcohol)

Appearance

White, waxy solid, flakes, or
granules[1][2][3]

Chemical Formula

CD3(CD2)170H[4][5]

CisH3s0[1][2][3]

CAS Number 204259-62-1[4][5] 112-92-5[1][2][6][71[8]
Molecular Weight 307.72 g/mol [4][5] 270.49 g/mol [2][6][9]
Melting Point 56-60 °C[1][2][6][71[8][10]
210 °C at 15 mmHg[1][6][7],
Boiling Point 336-350 °C at atmospheric
pressure[3][11]
_ 0.812 g/mL at 25 °C[1][2][6][7]
Density
[8]
Water: Insoluble to slightly
soluble (0.001 g/L at 23 °C)[1]
2][3][6][7]- Other Solvents:
Solubility 2316

Soluble in ethanol, ether,
acetone, and benzene[1][2][10]
[12].

Vapor Pressure

<0.01 mmHg at 38 °C[1][6][7]

Flash Point

170-195 °C[1][3]

Auto-ignition Temp.

~450 °C (842 °F)[3][6][7]

Note: Specific experimental data for the melting point, boiling point, density, and solubility of 1-

octadecanol-d37 are not readily available in the searched literature. The values for 1-

octadecanol are provided as a close approximation.

Experimental Protocols

The following sections detail standard methodologies for determining the key physical

characteristics of long-chain alcohols like 1-octadecanol-d37.
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The melting point is determined by observing the temperature range over which the solid
compound transitions into a liquid.[13][14] A sharp melting range is indicative of a pure
compound.[13][14][15]

Methodology (Capillary Method):

o Sample Preparation: A small amount of finely powdered 1-octadecanol-d37 is packed into a
capillary tube to a height of 1-2 mm.[14][15]

o Apparatus Setup: The capillary tube is placed in a melting point apparatus, such as a Mel-
Temp or a Thiele tube filled with a high-boiling point oil (e.g., mineral oil).[13][15] The
capillary is positioned adjacent to a thermometer.[14][15]

o Heating: The apparatus is heated slowly, at a rate of approximately 1-2 °C per minute, as the
temperature approaches the expected melting point.[13]

o Observation and Measurement: The temperature at which the first drop of liquid appears is
recorded as the beginning of the melting range. The temperature at which the entire solid
has transformed into a clear liquid is recorded as the end of the melting range.[13][15]

The boiling point is the temperature at which the vapor pressure of the liquid equals the
surrounding atmospheric pressure.[16]

Methodology (Thiele Tube Method):

o Sample Preparation: A small amount of 1-octadecanol-d37 (a few milliliters) is placed in a
small test tube.[17] A capillary tube, sealed at one end, is inverted and placed into the test
tube with the open end submerged in the liquid.[18]

o Apparatus Setup: The test tube assembly is attached to a thermometer and immersed in a
Thiele tube containing a heating oil.[18]

e Heating: The Thiele tube is gently heated, causing the temperature of the oil and the sample
to rise.[18]

o Observation and Measurement: As the liquid nears its boiling point, a steady stream of
bubbles will emerge from the inverted capillary tube.[18] The heat is then removed. The
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boiling point is the temperature at which the bubbling stops and the liquid is drawn back into
the capillary tube.[18]

Density is the mass of a substance per unit volume. For a solid like 1-octadecanol-d37, its
density can be determined by measuring the volume it displaces.

Methodology (Volume Displacement):

e Mass Measurement: A known mass of 1-octadecanol-d37 is accurately weighed using an
analytical balance.

e Volume Measurement: A graduated cylinder is partially filled with a liquid in which 1-
octadecanol-d37 is insoluble (e.g., water). The initial volume of the liquid is recorded.

e The weighed solid is carefully added to the graduated cylinder, ensuring it is fully
submerged. The new volume is recorded. The difference between the final and initial
volumes represents the volume of the solid.[19]

o Calculation: The density is calculated by dividing the mass of the solid by its measured
volume.

Solubility is assessed by observing the extent to which a compound dissolves in a particular
solvent.

Methodology (Qualitative Assessment):

Procedure: A small, measured amount of 1-octadecanol-d37 (e.g., 25 mg) is placed in a test
tube.[20]

» A small volume of the solvent (e.g., 0.75 mL of water, ethanol, or hexane) is added to the test
tube.[20]

e The mixture is vigorously agitated.[20]

o Observation: The sample is observed to determine if it has dissolved completely, partially, or
not at all. The process can be repeated with different solvents to create a solubility profile.
[20][21]
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Visualizations

The following diagram illustrates a general workflow for the physical characterization of a
chemical compound like 1-octadecanol-d37.
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Caption: Workflow for the physical characterization of 1-octadecanol-d37.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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